2-methoxy-4,5-dimethyl-N-((5-(thiophen-2-yl)furan-2-yl)methyl)benzenesulfonamide

• IUPAC Name: 2-methoxy-4,5-dimethyl-N-[(5-thiophen-2-ylfuran-2-yl)methyl]benzenesulfonamide
• InChI: InChI=1S/C18H19NO4S2/c1-12-9-16(22-3)18(10-13(12)2)25(20,21)19-11-14-6-7-15(23-14)17-5-4-8-24-17/h4-10,19H,11H2,1-3H3
• InChI Key: RPXPYPWCYBHKMW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1C)S(=O)(=O)NCC2=CC=C(O2)C3=CC=CS3)OC
• Molecular Formula: C18H19NO4S2
• Molecular Weight: 377.5 g/mol

Description

This compound is a complex organic molecule that contains several functional groups including a sulfonamide group, a methoxy group, and aromatic rings (thiophene and furan). These functional groups could potentially contribute to its reactivity and biological activity.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. Without specific literature on this compound, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound is likely to be planar due to the presence of the aromatic rings. The electron-donating methoxy group and the electron-withdrawing sulfonamide group could have interesting effects on the electronic structure of the molecule.

Chemical Reactions Analysis

The reactivity of this compound could be influenced by the presence of the sulfonamide group, which could act as a nucleophile, and the methoxy group, which could act as an electron donor.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the polar sulfonamide group could increase its solubility in polar solvents.

Scientific Research Applications

Organic Synthesis and Medicinal Chemistry

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Drug Delivery Systems

• Applications : Drug carriers based on borate linkages include drug–polymer coupling, polymer micelles, linear-hyperbranched polymers, and mesoporous silica. .

Hindered Amine Building Block

• Chemically Differentiated Intermediate : The compound provides a chemically differentiated building block due to its hindered amine motif. .

Anti-Tubercular Activity

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Mechanism of Action

The mechanism of action of this compound in biological systems would depend on its specific biological targets. Compounds with similar structures have shown a wide range of biological activities, including antiviral, anti-inflammatory, and anticancer activities.